Cas no 200866-61-1 ((R)-(+)-2-Butylbutanedioic acid 4-tert-butyl ester)

• Product Name: (R)-(+)-2-Butylbutanedioic acid 4-tert-butyl ester
• CAS No: 200866-61-1
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 66591
• PubChem ID: 10728170
• Update Time: 2025-04-18

(R)-(+)-2-Butylbutanedioic acid 4-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-2-Butylbutanedioic acid 4-tert-butyl ester
• (2R)-2-Butylbutanedioic acid 4-(1,1-dimethylethyl) ester
• (2R)-2-{2-[(2-Methyl-2-propanyl)oxy]-2-oxoethyl}hexanoic acid
• (R)-(+)-2-N-BUTYLBUTANEDIOIC ACID 4-T-BUTYL ESTER
• (2R)-2-(2-tert-butoxy-2-oxoethyl)hexanoic acid
• 200866-61-1
• (2R)-2-[2-(tert-butoxy)-2-oxoethyl]hexanoic acid
• PRKYQKFRMIJBQV-SECBINFHSA-N
• CS-0133932
• (R)-2-(2-(tert-Butoxy)-2-oxoethyl)hexanoic acid
• (r)-2-butyl-butanedioic acid 4-t-butyl ester
• (R)-2-Butyl-succinic acid 4-tert-butyl ester
• SCHEMBL1915651
• (2R)-2-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]hexanoic acid

• Inchi： 1S/C12H22O4/c1-5-6-7-9(11(14)15)8-10(13)16-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,15)/t9-/m0/s1
• InChI Key： PRKYQKFRMIJBQV-VIFPVBQESA-N
• SMILES： O(C(C[C@@H](C(=O)O)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 330 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.453
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids